Cas no 89879-08-3 (Acetic acid, chloro(propylcyclopropylidene)-, methyl ester)

89879-08-3 structure
Product name:Acetic acid, chloro(propylcyclopropylidene)-, methyl ester
Acetic acid, chloro(propylcyclopropylidene)-, methyl ester Chemical and Physical Properties
Names and Identifiers
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- Acetic acid, chloro(propylcyclopropylidene)-, methyl ester
- methyl 2-chloro-2-(2-propylcyclopropylidene)acetate
- 89879-08-3
- Methyl chloro(2-propylcyclopropylidene)acetate
- DTXSID00755861
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- Inchi: InChI=1S/C9H13ClO2/c1-3-4-6-5-7(6)8(10)9(11)12-2/h6H,3-5H2,1-2H3
- InChI Key: QUBDCPBPXCVMFA-UHFFFAOYSA-N
- SMILES: CCCC1CC1=C(C(=O)OC)Cl
Computed Properties
- Exact Mass: 188.0604073g/mol
- Monoisotopic Mass: 188.0604073g/mol
- Isotope Atom Count: 0
- Hydrogen Bond Donor Count: 0
- Hydrogen Bond Acceptor Count: 2
- Heavy Atom Count: 12
- Rotatable Bond Count: 4
- Complexity: 221
- Covalently-Bonded Unit Count: 1
- Defined Atom Stereocenter Count: 0
- Undefined Atom Stereocenter Count : 1
- Defined Bond Stereocenter Count: 0
- Undefined Bond Stereocenter Count: 1
- XLogP3: 2.7
- Topological Polar Surface Area: 26.3Ų
Acetic acid, chloro(propylcyclopropylidene)-, methyl ester Related Literature
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1. Structural evidence for a reaction intermediate mimic in the active site of a sulfite dehydrogenase†Ahmed Djeghader,Melanie Rossotti,Saleh Abdulkarim,Frédéric Biaso,Guillaume Gerbaud,Wolfgang Nitschke,Barbara Schoepp-Cothenet,Tewfik Soulimane,Stéphane Grimaldi Chem. Commun., 2020,56, 9850-9853
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Biman Jana,Rakesh Sharan Singh,Biman Bagchi Phys. Chem. Chem. Phys., 2011,13, 16220-16226
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Fei Song,Zhaoshuang Li,Puyou Jia,Meng Zhang,Caiying Bo,Guodong Feng,Lihong Hu,Yonghong Zhou J. Mater. Chem. A, 2019,7, 13400-13410
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Magdalena Barwiolek,Edward Szlyk,Anna Kozakiewicz,Tadeusz Muziol,Alina Bieńko,Julia Jezierska Dalton Trans., 2018,47, 13902-13912
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Jingjing Chang,Kok Leong Chang,Chunyan Chi,Jie Zhang J. Mater. Chem. C, 2014,2, 5397-5403
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